Cas no 1805515-89-2 (3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide)

3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide is a fluorinated pyridine derivative with a distinctive substitution pattern, featuring difluoromethyl, iodo, methoxy, and carboxamide functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability, while the iodo substituent offers opportunities for further functionalization via cross-coupling reactions. The methoxy and carboxamide moieties contribute to its solubility and binding affinity, making it suitable for applications in medicinal chemistry and crop protection. Its well-defined structure and reactivity profile support its use in targeted molecular design.
3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide structure
1805515-89-2 structure
Product Name:3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide
CAS No:1805515-89-2
MF:C8H7F2IN2O2
MW:328.054661035538
CID:4891355
Update Time:2025-06-26

3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide
    • Inchi: 1S/C8H7F2IN2O2/c1-15-4-2-3(6(9)10)7(11)13-5(4)8(12)14/h2,6H,1H3,(H2,12,14)
    • InChI Key: SSYPCFABDMPZAP-UHFFFAOYSA-N
    • SMILES: IC1=C(C(F)F)C=C(C(C(N)=O)=N1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • XLogP3: 1.3
  • Topological Polar Surface Area: 65.2

3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029025129-250mg
3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide
1805515-89-2 95%
250mg
$1,019.20 2022-04-01
Alichem
A029025129-500mg
3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide
1805515-89-2 95%
500mg
$1,853.50 2022-04-01
Alichem
A029025129-1g
3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide
1805515-89-2 95%
1g
$2,779.20 2022-04-01

Additional information on 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide

Comprehensive Overview of 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide (CAS No. 1805515-89-2)

3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide (CAS No. 1805515-89-2) is a highly specialized pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the methoxy and carboxamide functional groups, make it a versatile building block for drug discovery and development. Researchers are particularly interested in its potential applications in crop protection and medicinal chemistry, where its heterocyclic framework offers promising pharmacological properties.

The growing demand for sustainable agrochemicals and novel therapeutics has propelled the study of 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide. In recent years, the compound has been explored for its role in pesticide resistance management, a hot topic in agriculture due to the increasing need for eco-friendly solutions. Additionally, its fluorinated moiety aligns with the trend of incorporating fluorine atoms into drug candidates to enhance metabolic stability and bioavailability. These attributes make it a subject of interest in AI-driven drug design and computational chemistry, where researchers leverage machine learning to predict its reactivity and optimize synthesis pathways.

From a synthetic perspective, CAS No. 1805515-89-2 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Its iodo substituent acts as a reactive handle for these transformations, enabling the introduction of diverse pharmacophores. The compound's carboxamide group further enhances its utility by participating in hydrogen bonding interactions, a key factor in targeted drug delivery systems. As the pharmaceutical industry shifts toward precision medicine, the relevance of such multifunctional intermediates continues to rise.

Another area where 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide shines is in green chemistry initiatives. With increasing regulatory pressure to reduce hazardous waste, researchers are focusing on atom-efficient synthetic routes for this compound. Recent advancements in catalytic methodologies have demonstrated its potential for scalable production with minimal environmental impact. This aligns with the broader industry trend toward sustainable manufacturing, a topic frequently searched by professionals in the field.

In conclusion, 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-carboxamide (CAS No. 1805515-89-2) represents a cutting-edge example of how functionalized pyridines can address contemporary challenges in both agriculture and medicine. Its multifaceted applications, from agrochemical innovation to drug discovery, underscore its importance in modern scientific research. As the demand for high-value intermediates grows, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.

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